Cas no 61757-80-0 (Bicyclo[2.2.1]heptane-2-propanenitrile, 2-cyano-6-formyl-)

• Product name: Bicyclo[2.2.1]heptane-2-propanenitrile, 2-cyano-6-formyl-
• CAS No: 61757-80-0
• MF: C₁₂H₁₄N₂O
• MW: 202.25236
• CID: 467277
• PubChem ID: 21414575

Bicyclo[2.2.1]heptane-2-propanenitrile, 2-cyano-6-formyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanenitrile, 2-cyano-6-formyl-
• 3-(2-cyanoethyl)-5-formylbicyclo[2.2.1]heptane-3-carbonitrile
• SCHEMBL11700131
• DTXSID40613416
• 61757-80-0
• 2-(2-Cyanoethyl)-6-formylbicyclo[2.2.1]heptane-2-carbonitrile

• Inchi： InChI=1S/C12H14N2O/c13-3-1-2-12(8-14)6-9-4-10(7-15)11(12)5-9/h7,9-11H,1-2,4-6H2
• InChI Key： PLMOUCSSHQWAQM-UHFFFAOYSA-N
• SMILES： C1C2CC(C1C=O)C(C2)(CCC#N)C#N

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65